2-(4-(Ethylsulfonyl)phenyl)-1-(4-phenylpiperazin-1-yl)ethanone

• IUPAC Name: 2-(4-ethylsulfonylphenyl)-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C20H24N2O3S/c1-2-26(24,25)19-10-8-17(9-11-19)16-20(23)22-14-12-21(13-15-22)18-6-4-3-5-7-18/h3-11H,2,12-16H2,1H3
• InChI Key: JWMAUEVQFHMYHD-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)CC(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

2-(4-(Ethylsulfonyl)phenyl)-1-(4-phenylpiperazin-1-yl)ethanone, commonly known as ESPE, is a synthetic compound that has been widely studied for its potential applications in the field of medicine. ESPE is a member of the arylpiperazine class of compounds and has been found to possess a variety of pharmacological properties that make it a promising candidate for further research. In

Scientific Research Applications

Synthesis of New Substituted Phenylpiperazines

Research by Nematollahi and Amani (2011) demonstrates the electrochemical oxidation of related compounds in the synthesis of new phenylpiperazine derivatives. This process is notable for its environmentally friendly and reagent-less method, which is significant in the field of green chemistry (Nematollahi & Amani, 2011).

HIV-1 Replication Inhibitors

Che et al. (2015) identified certain derivatives as inhibitors of HIV-1 replication. They synthesized novel N-arylsulfonyl-3-(2-yl-ethanone)-6-methylindole derivatives that showed promising activity against HIV-1 replication, providing a potential pathway for therapeutic applications (Che et al., 2015).

Intermediate in Etoricoxib Synthesis

Functional Aromatic Multisulfonyl Chlorides

Percec et al. (2001) explored the synthesis of functional aromatic bis(sulfonyl chlorides) containing an acetophenone and two sulfonyl chloride groups. These compounds serve as essential building blocks in the creation of complex organic molecules and dendritic structures, indicating their importance in advanced material science and organic synthesis (Percec et al., 2001).